Cas no 2138251-97-3 (Pyridine, 2-nitro-5-propyl-)

• Product Name: Pyridine, 2-nitro-5-propyl-
• CAS No: 2138251-97-3
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5280853
• Update Time: 2025-05-20

Pyridine, 2-nitro-5-propyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-nitro-5-propyl-

• Inchi： 1S/C8H10N2O2/c1-2-3-7-4-5-8(9-6-7)10(11)12/h4-6H,2-3H2,1H3
• InChI Key： NGCDJXFVBCNGGR-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=NC=C(CCC)C=C1

Additional information on Pyridine, 2-nitro-5-propyl-

2-Nitro-5-Propylpyridine (CAS No. 2138251-97-3): A Comprehensive Overview

2-Nitro-5-propylpyridine (CAS No. 2138251-97-3) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its distinct molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular formula of 2-nitro-5-propylpyridine is C₉H₁₁N₂O₂, and it has a molecular weight of approximately 179.19 g/mol. The compound features a pyridine ring with a nitro group at the 2-position and a propyl group at the 5-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

In recent years, the study of 2-nitro-5-propylpyridine has been enriched by several groundbreaking studies. One notable area of research is its potential as an intermediate in the synthesis of pharmaceuticals. The nitro group in the molecule can be reduced to an amino group, which is a common functional group in many drugs. This transformation opens up avenues for the development of new therapeutic agents with improved efficacy and reduced side effects.

Beyond its role in drug synthesis, 2-nitro-5-propylpyridine has also been explored for its potential in materials science. The compound's ability to form stable complexes with various metal ions makes it a promising candidate for the development of new materials with enhanced properties. For instance, recent studies have shown that 2-nitro-5-propylpyridine-based coordination polymers exhibit excellent thermal stability and mechanical strength, making them suitable for use in high-performance applications.

In the realm of environmental chemistry, 2-nitro-5-propylpyridine has been investigated for its potential as a sensor molecule. The presence of the nitro group and the pyridine ring provides the molecule with high sensitivity to changes in pH and redox conditions. This property has led to the development of novel sensors that can detect trace amounts of pollutants in water and air, contributing to environmental monitoring and protection efforts.

The biological activity of 2-nitro-5-propylpyridine has also been a focus of recent research. Studies have shown that the compound exhibits moderate antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. Additionally, preliminary investigations suggest that 2-nitro-5-propylpyridine may have anti-inflammatory effects, although further research is needed to fully understand its biological mechanisms.

In terms of safety and handling, it is important to note that while 2-nitro-5-propylpyridine is not classified as a hazardous material under current regulations, proper precautions should be taken when working with this compound. It is recommended to handle it in well-ventilated areas and to use appropriate personal protective equipment (PPE) to minimize exposure risks.

The synthesis of 2-nitro-5-propylpyridine typically involves multi-step processes that require careful control of reaction conditions. One common method involves the nitration of 5-propylpyridine using a mixture of nitric acid and sulfuric acid. Subsequent purification steps are necessary to obtain high-purity product suitable for further applications.

In conclusion, 2-nitro-5-propylpyridine (CAS No. 2138251-97-3) is a multifaceted compound with a wide range of potential applications in various scientific fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and utility, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in chemistry, biochemistry, and pharmaceutical science.